Cas no 76486-07-2 (4-(propan-2-yloxy)benzene-1,3-diamine dihydrochloride)
76486-07-2 structure
Product Name:4-(propan-2-yloxy)benzene-1,3-diamine dihydrochloride
CAS No:76486-07-2
MF:C9H16Cl2N2O
MW:239.142140388489
CID:1779876
PubChem ID:153690
Update Time:2025-04-21
4-(propan-2-yloxy)benzene-1,3-diamine dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- 4-(propan-2-yloxy)benzene-1,3-diamine dihydrochloride
- 1,3-Benzenediamine, 4-(1-methylethoxy)-, dihydrochloride (9CI)
- 4-propan-2-yloxybenzene-1,3-diamine,dihydrochloride
- 2,4-Diaminoisopropoxybenzene dihydrochloride
- 1,3-Benzenediamine, 4-(1-methylethoxy)-, dihydrochloride
- 76486-07-2
- DTXSID50227285
- m-Phenylenediamine, 4-isopropoxy-, dihydrochloride
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- Inchi: 1S/C9H14N2O.2ClH/c1-6(2)12-9-4-3-7(10)5-8(9)11;;/h3-6H,10-11H2,1-2H3;2*1H
- InChI Key: CZCGOZHUWNNQJY-UHFFFAOYSA-N
- SMILES: Cl.Cl.O(C1C=CC(=CC=1N)N)C(C)C
Computed Properties
- Exact Mass: 238.0639685g/mol
- Monoisotopic Mass: 238.0639685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 139
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.3Ų
4-(propan-2-yloxy)benzene-1,3-diamine dihydrochloride Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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